Cas no 13412-64-1 (Dicloxacillin Sodium hydrate)

Dicloxacillin sodium salt monohydrate is a narrow spectrum of penicillins β Lactam antibiotics, which can be used in the study of gram positive bacteria infection, effectively combat β- Lactamase producing microorganisms such as Staphylococcus aureus
Dicloxacillin Sodium hydrate structure
Dicloxacillin Sodium hydrate structure
Product Name:Dicloxacillin Sodium hydrate
CAS No:13412-64-1
Molecular Formula:C19H17N3O5SCl2.Na+
Molecular Weight:493.31618
MDL:MFCD00056865
CID:49223
PubChem ID:23675786

Dicloxacillin Sodium hydrate Properties

Names and Identifiers

    • dicloxacillin sodium monohydrate
    • Dicloxacillin Sodium
    • Cloxacillin Sodium
    • Dicloxacillin Sodium Salt Monohydrate
    • DICLOXACILLIN
    • Dicloxacillin sodium salt hydrate
    • Sodium 7-[3-(2,6-dichlorophenyl)-5-methyl-oxazol-4-yl]carbonylamino-3,3-dimet hyl-6-oxo-2-thia-5-azabicyclo[3.2.0]heptane-4-carboxylate
    • Dicloxacillin Sodium (500 mg)
    • Dicloxacillin Sodium (300 mg)
    • DICLOXACILLIN SODIUM WHO(CRM STANDARD)
    • DICLOXACILLIN SODIUM USP(CRM STANDARD)
    • DICLOXACILLIN SODIUM EPD(CRM STANDARD)
    • Dicloxacillin monohydrate sodium salt
    • DICLOXACILLIN SODIUM SALT HYDRATE VETRAN
    • Dicloxacillin sodium hydrate solution,100ppm
    • Mesterolone
    • Dicloxacillin sodium monohydrate/Mesterolone
    • Dicloxacillin Sodium hydrate
    • DICLOXACILLIN SODIUM [USAN]
    • D81863
    • BCP28581
    • Dynapen
    • DICLOXACILLIN SODIUM MONOHYDRATE [WHO-DD]
    • HY-B0977
    • sodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
    • Dichlorstapenor sodium
    • sodium;(2S,5R,6R)-6-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydrate
    • NSC 756726
    • Brispen
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate
    • Sodium dicloxacillin monohydrate
    • D02137
    • UNII-4HZT2V9KX0
    • DICLOXACILLIN SODIUM SALT MONOHYDRATE [MI]
    • HMS3713I22
    • Clocil
    • DICLOXACILLIN SODIUM [WHO-IP]
    • MLS002153818
    • Novapen
    • Dicloxacillin sodium (USP)
    • Tox21_113495
    • MFCD00167147
    • DICLOXACILLIN SODIUM [USP-RS]
    • sodium (2S,5R,6R)-6-({[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]carbonyl}amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
    • MLS001332404
    • Dicloxacillin sodium salt hydrate, VETRANAL(TM), analytical standard
    • DICLOXACILLINUM NATRICUM [WHO-IP LATIN]
    • 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl penicillin sodium monohydrate
    • Constaphyl
    • Sodium dicloxacillin hydrate
    • Z1554101876
    • BLP-1011
    • HMS2234C13
    • CAS-13412-64-1
    • Pathocil
    • Digloxilline
    • CS-4467
    • AKOS015962897
    • DICLOXACILLIN SODIUM [USP IMPURITY]
    • Tox21_113495_1
    • Pen-Sint
    • s4111
    • Monosodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate monohydrate
    • Monosodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo [3.2.0]heptane-2-carboxylate monohydrate
    • NCGC00178782-04
    • CHEBI:52019
    • HMS2096I22
    • Diclocil
    • CCG-269777
    • Dicloxacillin sodium hydrate (JP17)
    • Dicloxacillin (Sodium hydrate)
    • Monosodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate monohydrate
    • P-1011
    • sodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
    • NSC-756726
    • DTXCID3028928
    • SCHEMBL41515
    • DICLOXACILLIN SODIUM [EP MONOGRAPH]
    • sodium 6beta-{[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]carboxamido}-2,2-dimethylpenam-3alpha-carboxylate--water (1/1)
    • SMR000875239
    • DICLOXACILLIN SODIUM MONOHYDRATE [GREEN BOOK]
    • Q27887689
    • 343-55-5 (anhydrous)
    • Dicloxacillin sodium, United States Pharmacopeia (USP) Reference Standard
    • DTXSID2049002
    • Dycill (TN)
    • 3116-76-5 (non-salt)
    • Dicloxacillin sodium [USAN:USP:BAN:JAN]
    • 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((3-(2,6-DICHLOROPHENYL)-5-METHYL-4-ISOXAZOLYL)CARBONYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, MONOHYDRATE, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-
    • NCGC00180956-01
    • AC-18976
    • NCGC00178782-02
    • DICLOXACILLIN SODIUM [MART.]
    • MLS001332403
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S,5R,6R)-
    • DICLOXACILLIN SODIUM HYDRATE [JAN]
    • P 1011
    • CHEMBL1200701
    • DICLOXACILLIN SODIUM [ORANGE BOOK]
    • 4HZT2V9KX0
    • Dycill
    • Diflor
    • MDI-PC
    • DICLOXACILLIN SODIUM [USP MONOGRAPH]
    • MFCD00056865
    • Biocloxin
    • Staphcillin A banyu
    • Dicloxacillin sodium, European Pharmacopoeia (EP) Reference Standard
    • SIGZQNJITOWQEF-VICXVTCVSA-M
    • Ciclex
    • R 13423
    • EN300-123767
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S-(2alpha,5alpha,6beta))-
    • DICLOXACILLIN SODIUM [VANDF]
    • Bayer 5488
    • Noxaben
    • CCG-220450
    • Dicloxacillinum natricum
    • 13412-64-1
    • Stampen
    • BDBM50005106
    • Dicloxacillin sodium hydrate
    • Dicloxacillin sodium salt monohydrate
    • 1ST5639Na
    • 343-55-5
    • Sodium dicloxacillin
    • DICLOXACILLIN SODIUM MONOHYDRATE
    • Dicloxacillin sodium
    • MDL: MFCD00056865
    • InChIKey: GXOMMGAFBINOJY-SLINCCQESA-M
    • Inchi: InChI=1S/C19H17Cl2N3O5S.Na/c1-7-10(12(23-29-7)11-8(20)5-4-6-9(11)21)15(25)22-13-16(26)24-14(18(27)28)19(2,3)30-17(13)24;/h4-6,13-14,17H,1-3H3,(H,22,25)(H,27,28);/q;+1/p-1/t13-,14+,17-;/m1./s1
    • SMILES: [O-]C([C@@H](C(C)(C)S[C@]1([H])[C@@H]2NC(C3=C(C)ON=C3C4=C(Cl)C=CC=C4Cl)=O)N1C2=O)=O.[Na+].O

Computed Properties

  • Exact Mass: 509.01900
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 491.009
  • Heavy Atom Count: 32
  • Complexity: 752
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 3
  • XLogP3: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 117

Experimental Properties

  • LogP: 2.13190
  • PSA: 150.10000
  • Water Partition Coefficient: Soluble in water
  • Boiling Point: 692.4°Cat760mmHg
  • Melting Point: 222-225°C
  • Flash Point: 372.5°C
  • Solubility: H2O: soluble50mg/mL
  • Color/Form: White or yellowish crystalline powder with an odor and bitter taste
  • Solubility: Soluble in water, methanol and ethanol
  • Specific Rotation: D20 +127.2° (water)
  • Density: g/cm3

Dicloxacillin Sodium hydrate Security Information

Dicloxacillin Sodium hydrate Customs Data

  • HS CODE:2941109900
  • Customs Data:

    China Customs Code:

    2941109900

Dicloxacillin Sodium hydrate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0080JP-1g
Dicloxacillin sodium salt monohydrate
13412-64-1 95-102% (HPLC, Dried basis)
1g
$45.00 2025-02-22
A2B Chem LLC
AD73157-5mg
Dicloxacillin sodium salt monohydrate
13412-64-1 98%
5mg
$20.00
Aaron
AR0080S1-50mg
Dicloxacillin sodium salt monohydrate
13412-64-1 98%
50mg
$64.00
abcr
AB348968-1 g
Dicloxacillin sodium salt hydrate, 95%; .
13412-64-1 95%
1 g
€97.90 2023-07-19
Ambeed
A255182-1mg
Sodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
13412-64-1 98%
1mg
$8.0 2025-03-03
Biosynth
AD21717-500 mg
Dicloxacillin sodium salt monohydrate
13412-64-1
500MG
$69.30
ChemScence
CS-4467-50mg
Dicloxacillin Sodium hydrate
13412-64-1 98.94%
50mg
$60.0 2022-04-27
Enamine
EN300-123767-0.05g
sodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
13412-64-1 95%
0.05g
$403.0 2023-05-06
MedChemExpress
HY-B0977-10mM*1mLinWater
Dicloxacillin Sodium hydrate
13412-64-1 ≥98.0%
10mM*1mLinWater
¥550 2022-05-18
S e l l e c k ZHONG GUO
S5969-25mg
Dicloxacillin Sodium hydrate
13412-64-1 99.83%
25mg
¥1629.93 2023-09-15

Dicloxacillin Sodium hydrate Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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(CAS:13412-64-1)
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Hubei Shixing Chemical Co., Ltd
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(CAS:13412-64-1)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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GUANG ZHOU JI CHENG JIN CHU KOU MAO YI Co., Ltd.
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13412-64-1)
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